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Compound of Interest

Compound Name: trisodium orthoborate

Cat. No.: B1143754

An In-depth Technical Guide to Trisodium Orthoborate: CAS Number and Safety Data

Substance Identification

Trisodium orthoborate, a sodium salt of orthoboric acid, is an inorganic compound with the
chemical formula NasBOs.[1] It is also referred to as trisodium borate, sodium orthoborate, or
boric acid trisodium salt.[1][2][3] The unique identification for this compound in chemical
databases is provided by its CAS Registry Number.[4]

Identifier Value Reference
CAS Number 14312-40-4 [11[21131[4][5]
EC Number 238-253-6 [2][4]
Molecular Formula BNazOs [21[31[5]
lonic Representation (Na+)3[BOs]?*~ [4]

InChi Key BSVBQGMMJUBVOD- ]

UHFFFAOYSA-N

PubChem CID 159383 [1]

Physical and Chemical Properties
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Trisodium orthoborate is a solid crystalline powder at room temperature.[6] The following
table summarizes its key physical and chemical properties.

Property Value Reference
Molecular Weight 127.77851 g/mol [1112113114]
Melting Point 75 °C (167 °F; 348 K) [1]

Boiling Point 320 °C (608 °F; 593 K) [1]

Density 1.73 g/cm3 [1]
Appearance White solid crystalline powder [6]
Solubility Soluble in water [7]

Hazard Identification and GHS Classification

Trisodium orthoborate is classified as a hazardous substance according to the Globally
Harmonized System of Classification and Labelling of Chemicals (GHS). The primary health
concerns are serious eye irritation and potential reproductive toxicity.[8][9]

GHS Classification
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GHS Hazard Communication Workflow

The following diagram illustrates the logical workflow for communicating the hazards
associated with trisodium orthoborate according to GHS guidelines.

Hazard Classification

Eye Irritation (2A)
H319

Label Elements

Health Hazard &
Exclamation Mark

Danger

Safety Data Sheet (SDS)

Precautionary Statements
(P201, P280, P305+P351+P338, P308+P313, P501)
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Caption: GHS Hazard Communication Workflow for Trisodium Orthoborate.

Toxicological Information

The primary toxicological concerns for trisodium orthoborate are reproductive toxicity and
eye irritation.[8] Animal studies on chemically related borates have shown effects on fertility and
fetal development at high doses.

: Toxici

Route Species Value Reference

Oral Rat LD50: > 2,500 mg/kg

Health Effects

 Inhalation: May be harmful if inhaled and can cause respiratory tract irritation.[6] Human
studies on borate dusts have shown mild irritation of the eyes, nose, and throat.[10]

 Ingestion: May be harmful if swallowed.[6] Swallowing small amounts (e.g., a teaspoon) is
unlikely to cause effects in healthy adults, but larger amounts may lead to gastrointestinal
symptoms like nausea, vomiting, and diarrhea.[11]

o Skin Contact: May be harmful if absorbed through the skin and may cause skin irritation.[6]
o Eye Contact: Causes serious eye irritation.[8]

» Reproductive Toxicity: May damage fertility or the unborn child.[8][9] This is a primary
concern and has led to its classification as a substance of very high concern in some
regions.[9]

Experimental Protocols
Acute Oral Toxicity Study (OECD Test Guideline 401)

The LD50 value for oral toxicity in rats was likely determined following a protocol similar to the
OECD Test Guideline 401 (now obsolete but historically used). This guideline outlines a
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standardized procedure for assessing the acute toxicity of a substance when administered
orally.

The workflow for such an experiment is outlined below:

Prepare Substance &
Select Animal Species (Rats)

Administer Single Dose
of Trisodium Orthoborate
Observe Animals for

14 Days
Record Mortality and

Clinical Signs of Toxicity

Gross Necropsy of
All Animals

Statistical Analysis
to Determine LD50

Click to download full resolution via product page
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Caption: Experimental Workflow for an Acute Oral Toxicity Study.

Safety and Handling
First-Aid Measures

The following diagram outlines the recommended first-aid procedures in case of exposure to
trisodium orthoborate.

First-Aid Action
Exposure Route

Rinse mouth with water.
_ Give two glasses of water to drink.
Ingestion Seek medical attention.

!

Rinse cautiously with water for several minutes.
Remove contact lenses, if present and easy to do.
Continue rinsing. Get medical advice.

"

:

skin Contact Wash with soap and plenty of water.
Consult a physician if irritation persists.

Consult a physician if symptoms persist

:

Inhalation Move to fresh air. )

Click to download full resolution via product page

Caption: First-Aid Procedures for Trisodium Orthoborate Exposure.

Handling and Storage

e Handling: Avoid formation of dust and aerosols.[6] Use in a well-ventilated area.[6] Wash
hands thoroughly after handling. Do not eat, drink, or smoke when using this product.[12]

» Storage: Keep containers tightly closed in a dry, cool, and well-ventilated place.[6][12] Store

locked up.

Exposure Controls and Personal Protection
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Engineering Controls: Use adequate local or general ventilation to maintain dust
concentrations below recommended occupational exposure limits.[7] Eyewash stations and
safety showers should be available in the immediate work area.[13]

Respiratory Protection: If dust levels are high, use a NIOSH-approved respirator for dust.[7]
Hand Protection: Handle with impervious gloves.[6][13]
Eye Protection: Use safety glasses with side-shields or goggles.[6][13]

Skin and Body Protection: Wear impervious clothing or coveralls to avoid skin contact.[6][7]

Stability and Reactivity

Chemical Stability: Stable under recommended storage conditions.[6][12]

Possibility of Hazardous Reactions: Reaction with strong reducing agents (e.g., metal
hydrides, alkali metals) can generate hydrogen gas, which may create an explosive hazard.
[11][12]

Conditions to Avoid: Avoid dust formation and exposure to moisture during storage.[12]

Incompatible Materials: Strong oxidizing agents, strong reducing agents, acids, carbonates,
and hydroxides.[12][14]

Hazardous Decomposition Products: In the event of a fire, may produce borane/boron oxides

and sodium oxides.

Fire-Fighting Measures

Extinguishing Media: Use extinguishing media appropriate for the surrounding fire.[6] The
product itself is non-flammable.[7][11]

Special Hazards: Not flammable or combustible.

o Protective Equipment: Wear self-contained breathing apparatus (SCBA) and full protective

gear.[6][12]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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